Cas no 40990-87-2 (4-Hydroxy-7-phenyl-1-benzothiophene-6-carboxylic acid)

• Product Name: 4-Hydroxy-7-phenyl-1-benzothiophene-6-carboxylic acid
• CAS No: 40990-87-2
• MF: C₁₅H₁₀O₃S
• MW: 270.303102970123
• CID: 2826628
• PubChem ID: 71362021
• Update Time: 2025-04-21

4-Hydroxy-7-phenyl-1-benzothiophene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00785663
• 4-Hydroxy-7-phenyl-1-benzothiophene-6-carboxylic acid
• 40990-87-2

• Inchi： 1S/C15H10O3S/c16-12-8-11(15(17)18)13(9-4-2-1-3-5-9)14-10(12)6-7-19-14/h1-8,16H,(H,17,18)
• InChI Key： DPFQUHSWYQDAAG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C(C=C(C(=O)O)C(C3C=CC=CC=3)=C12)O

Computed Properties

• Exact Mass: 270.03506535Da
• Monoisotopic Mass: 270.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.8Ų